Cas no 105628-81-7 (5-Isoquinolinesulfonamide,N-[3-(dibutylamino)propyl]-1,2-dihydro-1-oxo-)

5-Isoquinolinesulfonamide,N-[3-(dibutylamino)propyl]-1,2-dihydro-1-oxo- structure
105628-81-7 structure
Product name:5-Isoquinolinesulfonamide,N-[3-(dibutylamino)propyl]-1,2-dihydro-1-oxo-
CAS No:105628-81-7
MF:C20H31N3O3S
MW:393.543443918228
CID:1158411

5-Isoquinolinesulfonamide,N-[3-(dibutylamino)propyl]-1,2-dihydro-1-oxo- Chemical and Physical Properties

Names and Identifiers

    • 5-Isoquinolinesulfonamide,N-[3-(dibutylamino)propyl]-1,2-dihydro-1-oxo-
    • 5-Isoquinolinesulfonamide, N-[3-(dibutylamino)propyl]-1,2-dihydro-1-oxo-
    • Inchi: 1S/C20H31N3O3S/c1-3-5-14-23(15-6-4-2)16-8-12-22-27(25,26)19-10-7-9-18-17(19)11-13-21-20(18)24/h7,9-11,13,22H,3-6,8,12,14-16H2,1-2H3,(H,21,24)
    • InChI Key: VFFUTDLEEDRUDU-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C(C(S(NCCCN(CCCC)CCCC)(=O)=O)=CC=C2)C=CN1

Computed Properties

  • Exact Mass: 393.20883

Experimental Properties

  • Density: 1.140±0.06 g/cm3(Predicted)
  • PSA: 78.51
  • pka: 10.88±0.20(Predicted)

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